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Introduction

The TD-6301 is a monolithic integrated circuit designed by Toshiba for driving 7-segment
displays, including LED, fluorescent lamp (FL), and liquid crystal displays (LCD).[1][2] Its
primary application is as a static driver for digital frequency displays in radio tuning systems.[1]
[3] The IC receives serial data from a system controller, latches it, and provides the necessary
drive currents for the display, simplifying the design of such systems.[1] This document
provides detailed application notes and experimental protocols for utilizing the TD-6301 in
custom projects.

Key Features and Operating Characteristics
The TD-6301 offers several features that make it suitable for frequency display applications:

« Static Display Driving: Improves signal-to-noise ratio and simplifies the overall design of the
display circuitry.[1]

 Direct Display Driving: Integrated high-current, high-voltage output transistors eliminate the
need for external driver components for LED, FL, and LCD displays.[1]

o Serial Data Interface: A simple 3-wire serial interface (Data, Clock 1, Clock 2) allows for easy
communication with a master controller.[1]
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o Wide Operating Voltage: The device operates on a 5V £0.5V power supply.[1]

o Display Capacity: Can drive up to 3.5 digits, allowing for a maximum display of "1999".[1]

Absolute Maximum Ratings

Parameter Symbol Rating Unit
Supply Voltage Vcce -0.5t0 7.0 Vv
Input Voltage Vin -0.5to Vcc + 0.5 \%
Output Voltage VOH 20 V
o 1.0 (TD6301AP), 0.8
Power Dissipation PD W
(TD6301AN)

Operating

Topr -30to 75 °C
Temperature
Storage Temperature Tstg -55 to 150 °C

Table 1: Absolute Maximum Ratings. Data sourced from the TD6301AP/AN datasheet.[1]

Pin Configuration
Pin No. (AP/AN) Symbol 110 Function

Output state switching

signal input for

1 L/D I ) ]

different display types

(LED, FL, LCD).

Serial data input from
2 Data I

the system controller.
3-13, 15-20 NC - No Connection.

Power supply and
14, 28 (14, 30) Vce, GND P

ground.

7-segment drive
21-27 (23-29) al-gl 0]

signal outputs.
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Table 2: Pin descriptions for the TD-6301AP/AN.[1]

Principle of Operation

The TD-6301 functions by receiving a 16-bit serial data word from a microcontroller or a
dedicated tuning system IC. This data word contains 11 bits for frequency information and 5
bits for the receiving band.[1] The data is clocked in serially and then latched internally. A
segment decoder then converts the latched binary data into the appropriate 7-segment display
codes to be output to the display.[1]

Data Transfer Protocol

The data transfer from the system controller is initiated only when the frequency needs to be
updated. The 16-bit data signal is transferred in a single cycle. The TD-6301 provides two clock
inputs, CK1 and CK2, for timing the data input.[1]

System Controller

Microcontroller/
Tuning System IC

Serial Data (16-bit)
lock Signals (CK1, CK2)

TD-6301 IC

TD-6301

Segment Drive Signals (a-g)

Displael Unit

7-Segment Display
(LED/FL/LCD)
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Data flow from the system controller to the display via the TD-6301.

Experimental Protocol: Driving a 7-Segment LED
Display
This protocol outlines the steps to interface the TD-6301 with a microcontroller to display a

frequency on a common cathode 7-segment LED display.

Materials

e TD-6301AP or TD-6301AN IC

5V DC Power Supply

Microcontroller (e.g., Arduino Uno)

3.5-digit common cathode 7-segment LED display

Current limiting resistors (e.g., 220Q, 7 required)

Breadboard and jumper wires

Procedure

e Circuit Assembly:

Place the TD-6301 IC on the breadboard.

[¢]

o Connect the Vcc and GND pins of the TD-6301 to the 5V and GND rails of the
breadboard, respectively.

o Connect the microcontroller's 5V and GND to the breadboard's power rails.

o Connect the 'a’' through 'g' segment pins of the 7-segment display to the corresponding
output pins (al-g1) of the TD-6301 through current limiting resistors.

o Connect the common cathode pins of the 7-segment display to the ground rail.
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o Connect the Data, CK1, and CK2 pins of the TD-6301 to digital output pins on the
microcontroller.

o Connect the L/D pin to either Vcc or GND as per the datasheet's recommendation for the
display type being used.

e Microcontroller Programming:

o Configure the microcontroller pins connected to the Data, CK1, and CK2 lines as outputs.

o To send data, follow the timing diagrams provided in the TD-6301 datasheet. In general,
for each bit of the 16-bit data word:

» Set the Data pin to the desired logic level (O or 1).

» Pulse the appropriate clock line (CK1 or CK2) to shift the bit into the TD-6301's internal
register.

o The 16-bit data word should be formatted with the 11 bits of frequency data and 5 bits of
band data as specified in the datasheet.[1]

Experimental Workflow
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Initialize Microcontroller Pins
(Data, CK1, CK2 as Outputs)

Format 16-bit Data Word
(11-bit Frequency + 5-bit Band)

Initiate Data Transfer Cycle

Loop 16 times (for each bit)

After 16 bits

For|each bit

Set Data Pin to Current Bit Value End Data Transfer Cycle

TD-6301 Latches Data and

Pulse Clock Pin (CK1/CK2) Drives Display Segments

End Loop

Click to download full resolution via product page

Workflow for sending data to the TD-6301 from a microcontroller.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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